![molecular formula C21H23ClN2O4S B054256 4-[4-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)buta-1,3-dienyl]-N,N-dimethylaniline;perchlorate CAS No. 122168-67-6](/img/structure/B54256.png)
4-[4-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)buta-1,3-dienyl]-N,N-dimethylaniline;perchlorate
Overview
Description
Exciton is an organic perchlorate salt. It has a role as a fluorochrome. It contains an exciton(1+).
Scientific Research Applications
Synthesis and Chemical Reactions
Synthesis Methods
A method for synthesizing related compounds, such as 4-(benzothiazol-2-yl)-2,6-dimethylpyrylium perchlorate, involves reactions with various amines and other agents to form benzothiazoles (Dorofeenko, Koblik, Tertov, & Polyakova, 1973).
Quantum-Chemical Calculations
Studies on similar dyes like 3-ethyl-1,3-benzothiazol-3-ium chloride have shown their ability to form various π-stacking dimers and tetramers, impacting their absorption properties (Avakyan, Shapiro, & Alfimov, 2014).
Conformational Structure
Research on closely related cyanine dyes indicates significant conformational flexibility, impacting their chemical behavior and spectral properties (Ryabitskii, Bricks, Kachkovskii, Chernega, & Vlasenko, 2010).
Chemical Reactions and Properties
Diels-Alder Reactions
Ethyl (E)-3-(1,3-benzothiazol-2-yl)-3-cyanopropenoate, a related compound, shows high reactivity in Diels-Alder reactions, forming various cycloadducts (Sakamoto, Nagano, Suzuki, Satoh, & Tamura, 1996).
Formation of Hetaryl-Substituted Pyridines
The synthesis of similar pyrylium salts, when treated with ammonia, leads to the formation of hetaryl-substituted pyridines (Dorofeenko, Koblik, & Polyakova, 1973).
Fluorescent Probe for Amyloid Fibrils
A similar benzothiazole dye, trans-2-[4-(dimethylamino)styryl]-3-ethyl-1,3-benzothiazolium perchlorate, has been developed as a fluorescent probe for detecting amyloid fibrils, with potential applications in biological and medical research (Sulatskaya, Sulatsky, Povarova, Rodina, Kuznetsova, Lugovskii, Voropay, Lavysh, Maskevich, & Turoverov, 2018).
Properties
IUPAC Name |
4-[4-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)buta-1,3-dienyl]-N,N-dimethylaniline;perchlorate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N2S.ClHO4/c1-4-23-19-10-6-7-11-20(19)24-21(23)12-8-5-9-17-13-15-18(16-14-17)22(2)3;2-1(3,4)5/h5-16H,4H2,1-3H3;(H,2,3,4,5)/q+1;/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWTLKTVVDHEQMM-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N+]1=C(SC2=CC=CC=C21)C=CC=CC3=CC=C(C=C3)N(C)C.[O-]Cl(=O)(=O)=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClN2O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
76433-29-9 | |
Record name | Benzothiazolium, 2-[4-[4-(dimethylamino)phenyl]-1,3-butadien-1-yl]-3-ethyl-, perchlorate (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=76433-29-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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